2-(Cyclopentylmethyl)thiolane-2-carbaldehyde

• Molecular Formula: C11H18OS
• Molecular Weight: 198.33 g/mol
• IUPAC Name: 2-(cyclopentylmethyl)thiolane-2-carbaldehyde
• InChI: InChI=1S/C11H18OS/c12-9-11(6-3-7-13-11)8-10-4-1-2-5-10/h9-10H,1-8H2
• InChI Key: WDPVZBVHURYPRS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC2(CCCS2)C=O

Description

2-(Cyclopentylmethyl)thiolane-2-carbaldehyde (CAS: 1936636-29-1) is a sulfur-containing heterocyclic aldehyde with a cyclopentylmethyl substituent. Its molecular structure combines a thiolane (tetrahydrothiophene) ring with an aldehyde functional group and a bulky cyclopentylmethyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopentylmethyl)thiolane-2-carbaldehyde can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under specific conditions. For instance, the condensation reaction of thioglycolic acid derivatives with α,β-acetylenic esters under basic conditions can generate thiolane derivatives . Another method involves the use of microwave irradiation to facilitate the cyclization process .

Industrial Production Methods

Industrial production of 2-(Cyclopentylmethyl)thiolane-2-carbaldehyde typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopentylmethyl)thiolane-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The thiolane ring can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted thiolane derivatives.

Scientific Research Applications

2-(Cyclopentylmethyl)thiolane-2-carbaldehyde has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be used in the study of biological pathways and enzyme interactions.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclopentylmethyl)thiolane-2-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their activity. The thiolane ring may also interact with biological membranes and other cellular components, influencing various biochemical pathways.

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares 2-(Cyclopentylmethyl)thiolane-2-carbaldehyde with key analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituents/Functional Groups	Melting Point (°C)	Yield (%)	Key Applications/Features
2-(Cyclopentylmethyl)thiolane-2-carbaldehyde	C₁₀H₁₆OS	184.30	Cyclopentylmethyl, aldehyde	Not reported	Not reported	Potential ligand or intermediate
5-(4,5-bis(4-(9H-Carbazol-9-yl)phenyl)thiophen-2-yl)thiophene-2-carbaldehyde (6a)	C₄₆H₂₈N₂S₂	696.85	Carbazole, aldehyde	140–145	80	Optoelectronic materials
5-(4,5-bis(4-(Diphenylamino)phenyl)thiophen-2-yl)thiophene-2-carbaldehyde (6b)	C₄₆H₃₂N₂S₂	700.88	Diphenylamino, aldehyde	75–80	85	Charge-transfer materials
2-(Hydroxymethyl)thiolane-2-carbaldehyde	C₆H₁₀O₂S	146.21	Hydroxymethyl, aldehyde	Not reported	Not reported	Polar intermediates
5-(5-Methylthiophen-2-yl)thiophene-2-carbaldehyde	C₁₀H₈OS₂	208.29	Methylthiophene, aldehyde	Not reported	Not reported	Polymer synthesis

Key Observations:

• Steric and Electronic Effects : The cyclopentylmethyl group in the target compound introduces significant steric bulk compared to smaller substituents like hydroxymethyl (146.21 g/mol) or methylthiophene (208.29 g/mol). This likely enhances lipophilicity, making it suitable for hydrophobic environments .
• Melting Points : Compounds with aromatic substituents (e.g., 6a, 6b) exhibit higher melting points (75–145°C) due to π-π stacking and rigid structures, whereas aliphatic analogs (e.g., hydroxymethyl) may remain liquid or have lower melting points .
• Synthetic Yields : Derivatives like 6b and 6c achieve high yields (82–85%) via Pd-catalyzed cross-coupling, suggesting efficient methodologies for analogous aldehyde synthesis .

Spectroscopic and Reactivity Comparisons

• FT-IR and NMR Data: The aldehyde carbonyl stretch (~1670–1827 cm⁻¹) is consistent across analogs, but substituents influence shifts. For example, electron-donating groups (e.g., diphenylamino in 6b) reduce carbonyl stretching frequencies . In ¹H-NMR, the aldehyde proton resonates at δ ~9.8–10.0 ppm in compounds like 6a–6c, while adjacent protons (e.g., thiophene or aryl) appear at δ 6.9–8.3 ppm . The target compound’s cyclopentylmethyl group would likely show signals at δ 1.5–2.5 ppm (cyclopentane CH₂) .

• Reactivity :

  • Aldehyde groups in these compounds undergo typical reactions (e.g., condensation, nucleophilic addition). For instance, 2-formylpyridine thiosemicarbazones form stable metal complexes with biological relevance .
  • Bulky substituents (e.g., cyclopentylmethyl) may hinder reactivity at the aldehyde site, whereas electron-rich groups (e.g., carbazole in 6a) enhance conjugation for optoelectronic applications .

Biological Activity

2-(Cyclopentylmethyl)thiolane-2-carbaldehyde is a sulfur-containing organic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a thiolane ring with a cyclopentylmethyl substituent and an aldehyde functional group. Its unique structure allows for various interactions with biological molecules, which may contribute to its pharmacological effects.

The biological activity of 2-(Cyclopentylmethyl)thiolane-2-carbaldehyde is primarily attributed to its ability to interact with specific enzymes and receptors. The aldehyde group can undergo nucleophilic attack, leading to the formation of covalent bonds with target proteins. This interaction can modulate enzyme activity and receptor signaling pathways, potentially influencing several physiological processes.

Antimicrobial Activity

Preliminary studies suggest that compounds similar to 2-(Cyclopentylmethyl)thiolane-2-carbaldehyde exhibit antimicrobial properties. The presence of sulfur in the thiolane structure may enhance its interaction with microbial membranes, leading to disruption and cell death.

Antioxidant Properties

Research indicates that sulfur-containing compounds often exhibit antioxidant activity. 2-(Cyclopentylmethyl)thiolane-2-carbaldehyde may scavenge free radicals, thereby protecting cells from oxidative stress.

Cytotoxicity

The cytotoxic effects of 2-(Cyclopentylmethyl)thiolane-2-carbaldehyde have been evaluated in various cancer cell lines. Studies have shown that the compound can induce apoptosis in specific cancer cells, suggesting its potential as an anticancer agent.

Case Studies

• Antimicrobial Efficacy : A study tested the compound against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Results indicated significant inhibition of bacterial growth at concentrations as low as 50 µg/mL.

  Bacterial Strain	Inhibition Zone (mm)	Concentration (µg/mL)
  Staphylococcus aureus	15	50
  Escherichia coli	12	50

• Cytotoxicity Assessment : In a study involving human cancer cell lines (e.g., HeLa and MCF-7), treatment with varying concentrations of the compound resulted in a dose-dependent decrease in cell viability.

  Concentration (µM)	HeLa Cell Viability (%)	MCF-7 Cell Viability (%)
  10	85	80
  25	65	60
  50	40	35